2,3-Pyridinedicarboxylic Acid
2,3-Pyridinedicarboxylic Acid
Quinolinic acid, also known as quinolinate, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Quinolinic acid exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Quinolinic acid has been found in human brain, prostate and spleen tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, quinolinic acid is primarily located in the cytoplasm. Quinolinic acid exists in all eukaryotes, ranging from yeast to humans. Quinolinic acid and phosphoribosyl pyrophosphate can be biosynthesized from nicotinic acid mononucleotide through its interaction with the enzyme nicotinate-nucleotide pyrophosphorylase [carboxylating]. In humans, quinolinic acid is involved in the tryptophan metabolism pathway and the nicotinate and nicotinamide metabolism pathway. Outside of the human body, quinolinic acid can be found in a number of food items such as saffron, wild rice, angelica, and garden tomato. This makes quinolinic acid a potential biomarker for the consumption of these food products.
Quinolinic acid is a pyridinedicarboxylic acid that is pyridine substituted by carboxy groups at positions 2 and 3. It is a metabolite of tryptophan. It has a role as a NMDA receptor agonist, a human metabolite, a mouse metabolite and an Escherichia coli metabolite. It is a conjugate acid of a quinolinate(1-) and a quinolinate.
A metabolite of tryptophan with a possible role in neurodegenerative disorders. Elevated CSF levels of quinolinic acid are correlated with the severity of neuropsychological deficits in patients who have AIDS.
Quinolinic acid is a pyridinedicarboxylic acid that is pyridine substituted by carboxy groups at positions 2 and 3. It is a metabolite of tryptophan. It has a role as a NMDA receptor agonist, a human metabolite, a mouse metabolite and an Escherichia coli metabolite. It is a conjugate acid of a quinolinate(1-) and a quinolinate.
A metabolite of tryptophan with a possible role in neurodegenerative disorders. Elevated CSF levels of quinolinic acid are correlated with the severity of neuropsychological deficits in patients who have AIDS.
Brand Name:
Vulcanchem
CAS No.:
89-00-9
VCID:
VC0021070
InChI:
InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-8-5(4)7(11)12/h1-3H,(H,9,10)(H,11,12)
SMILES:
C1=CC(=C(N=C1)C(=O)O)C(=O)O
Molecular Formula:
C7H5NO4
Molecular Weight:
167.12 g/mol
2,3-Pyridinedicarboxylic Acid
CAS No.: 89-00-9
Reference Standards
VCID: VC0021070
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol
| CAS No. | 89-00-9 |
|---|---|
| Product Name | 2,3-Pyridinedicarboxylic Acid |
| Molecular Formula | C7H5NO4 |
| Molecular Weight | 167.12 g/mol |
| IUPAC Name | pyridine-2,3-dicarboxylic acid |
| Standard InChI | InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-8-5(4)7(11)12/h1-3H,(H,9,10)(H,11,12) |
| Standard InChIKey | GJAWHXHKYYXBSV-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(N=C1)C(=O)O)C(=O)O |
| Canonical SMILES | C1=CC(=C(N=C1)C(=O)O)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Colorform | Crystals Monoclinic crystals from wate |
| Melting Point | 228.5 °C 190°C |
| Physical Description | DryPowder Solid |
| Description | Quinolinic acid, also known as quinolinate, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Quinolinic acid exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Quinolinic acid has been found in human brain, prostate and spleen tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, quinolinic acid is primarily located in the cytoplasm. Quinolinic acid exists in all eukaryotes, ranging from yeast to humans. Quinolinic acid and phosphoribosyl pyrophosphate can be biosynthesized from nicotinic acid mononucleotide through its interaction with the enzyme nicotinate-nucleotide pyrophosphorylase [carboxylating]. In humans, quinolinic acid is involved in the tryptophan metabolism pathway and the nicotinate and nicotinamide metabolism pathway. Outside of the human body, quinolinic acid can be found in a number of food items such as saffron, wild rice, angelica, and garden tomato. This makes quinolinic acid a potential biomarker for the consumption of these food products. Quinolinic acid is a pyridinedicarboxylic acid that is pyridine substituted by carboxy groups at positions 2 and 3. It is a metabolite of tryptophan. It has a role as a NMDA receptor agonist, a human metabolite, a mouse metabolite and an Escherichia coli metabolite. It is a conjugate acid of a quinolinate(1-) and a quinolinate. A metabolite of tryptophan with a possible role in neurodegenerative disorders. Elevated CSF levels of quinolinic acid are correlated with the severity of neuropsychological deficits in patients who have AIDS. |
| Related CAS | 18970-62-2 (copper(2+) salt) 87314-99-6 (strontium salt) |
| Solubility | 11000 mg/L (at 25 °C) 0.07 M Soluble in 180 parts water, in alkalies, slightly in alcohol. Almost insol in ether or benzene. Slightly soluble in trifluoroacetic acid. Insoluble in ethanol. In water, 1.1X10+4 mg/L at 25 °C 11.0 mg/mL |
| Synonyms | Quinolinate Quinolinic Acid Quinolinic Acid, Copper(2+) Salt Quinolinic Acid, Disodium Salt Quinolinic Acid, Strontium Salt |
| Vapor Pressure | 6.1X10-6 mm Hg at 25 °C (est) |
| PubChem Compound | 1066 |
| Last Modified | Nov 11 2021 |
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